Cas no 1196107-75-1 (2-Bromo-13,13-dimethyl-6,11-di(naphthalen-2-yl)-13h-indeno[1,2-b]anthracene)

• Product Name: 2-Bromo-13,13-dimethyl-6,11-di(naphthalen-2-yl)-13h-indeno[1,2-b]anthracene
• CAS No: 1196107-75-1
• MF: C₄₃H₂₉Br
• MW: 625.594370603561
• MDL: MFCD28048411
• CID: 1208630
• PubChem ID: 58175550
• Update Time: 2025-10-12

2-Bromo-13,13-dimethyl-6,11-di(naphthalen-2-yl)-13h-indeno[1,2-b]anthracene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-13,13-dimethyl-6,11-di(2-naphthyl)-13H-indeno[1,2-b]anthr acene
• 2-Bromo-13,13-dimethyl-6,11-di(naphthalen-2-yl)-13H-indeno[1,2-b]anthracene
• CERVAJOMYJBUAB-UHFFFAOYSA-N
• 2-BROMO-13,13-DIMETHYL-6,11-DINAPHTHALEN-2-YL-13H-INDENO[1,2-B]ANTHRACENE
• A851194
• WXB10775
• 2-bromo-13,13-dimethyl-6,11-di-2-naphthalenyl-13H-Indeno[1,2-b]anthracene
• DA-14675
• B5581
• 7-bromo-10,10-dimethyl-14,21-dinaphthalen-2-ylpentacyclo[11.8.0.03,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,11,13,15,17,19-decaene
• 2-[2-bromo-13,13-dimethyl-6-(naphthalen-2-yl)-13H-indeno[1,2-b]anthracen-11-yl]naphthalene
• 7-bromo-10,10-dimethyl-14,21-dinaphthalen-2-ylpentacyclo[11.8.0.0^{3,11.0^{4,9.0^{15,20]henicosa-1(21),2,4(9),5,7,11,13,15,17,19-decaene
• 2-[9-Bromo-7,7-dimethyl-13-(naphthalen-2-yl)indeno[1,2-b]anthracen-5-yl]naphthalene
• SCHEMBL2380210
• AKOS027460661
• 2-[2-BROMO-13,13-DIMETHYL-6-(NAPHTHALEN-2-YL)INDENO[1,2-B]ANTHRACEN-11-YL]NAPHTHALENE
• 13H-Indeno[1,2-b]anthracene, 2-bromo-13,13-dimethyl-6,11-di-2-naphthalenyl-
• 1196107-75-1
• AS-73258
• MFCD28048411
• AMY18579
• 2-Bromo-13,13-dimethyl-6,11-di(naphthalen-2-yl)-13h-indeno[1,2-b]anthracene

• MDL： MFCD28048411
• Inchi： 1S/C43H29Br/c1-43(2)39-23-32(44)19-20-33(39)36-24-37-38(25-40(36)43)42(31-18-16-27-10-4-6-12-29(27)22-31)35-14-8-7-13-34(35)41(37)30-17-15-26-9-3-5-11-28(26)21-30/h3-25H,1-2H3
• InChI Key： CERVAJOMYJBUAB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=C4C(C5C=CC6C=CC=CC=6C=5)=C5C=CC=CC5=C(C5C=CC6C=CC=CC=6C=5)C4=CC=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 624.14526g/mol
• Monoisotopic Mass: 624.14526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 44
• Rotatable Bond Count: 2
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 13.4

Experimental Properties

• Density: 1.331±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.1E-11 g/L) (25 ºC),

Additional information on 2-Bromo-13,13-dimethyl-6,11-di(naphthalen-2-yl)-13h-indeno[1,2-b]anthracene

Research Update on 2-Bromo-13,13-dimethyl-6,11-di(naphthalen-2-yl)-13h-indeno[1,2-b]anthracene (CAS: 1196107-75-1)

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of organic compounds with unique structural and functional properties. Among these, 2-Bromo-13,13-dimethyl-6,11-di(naphthalen-2-yl)-13h-indeno[1,2-b]anthracene (CAS: 1196107-75-1) has emerged as a compound of interest due to its potential applications in optoelectronic materials and pharmaceutical development. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, characterization, and potential applications.

The compound, characterized by its polycyclic aromatic hydrocarbon (PAH) structure, has been investigated for its photophysical properties. Studies indicate that the incorporation of bromine and naphthalene groups enhances its electron-accepting capabilities, making it a promising candidate for organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent publications in journals such as Advanced Materials and Journal of Organic Chemistry have detailed synthetic routes to achieve high purity and yield of this compound, often employing palladium-catalyzed cross-coupling reactions.

In the pharmaceutical domain, preliminary studies suggest that the structural complexity of 2-Bromo-13,13-dimethyl-6,11-di(naphthalen-2-yl)-13h-indeno[1,2-b]anthracene may offer unique interactions with biological targets. For instance, its planar aromatic system could facilitate intercalation with DNA, raising possibilities for anticancer applications. However, further in vitro and in vivo studies are required to validate these hypotheses and assess the compound's pharmacokinetic and toxicological profiles.

Recent computational studies have also explored the electronic structure and stability of this compound. Density functional theory (DFT) calculations reveal that the bromine substituent significantly influences the HOMO-LUMO gap, which is critical for tuning its optoelectronic properties. These insights are invaluable for designing derivatives with tailored functionalities for specific applications.

Despite these promising developments, challenges remain in the scalable synthesis and practical deployment of this compound. Issues such as solubility in common solvents and long-term stability under operational conditions need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of 2-Bromo-13,13-dimethyl-6,11-di(naphthalen-2-yl)-13h-indeno[1,2-b]anthracene in both materials science and medicine.

In conclusion, 2-Bromo-13,13-dimethyl-6,11-di(naphthalen-2-yl)-13h-indeno[1,2-b]anthracene represents a versatile compound with dual applicability in optoelectronics and pharmaceuticals. Ongoing research is expected to further elucidate its properties and expand its utility, making it a focal point for interdisciplinary studies in the coming years.